Cas no 2228699-55-4 ((2,5-difluoro-4-methylphenyl)methylhydrazine)

• Product Name: (2,5-difluoro-4-methylphenyl)methylhydrazine
• CAS No: 2228699-55-4
• MF: C₈H₁₀F₂N₂
• MW: 172.175208568573
• CID: 5899483
• PubChem ID: 165611506
• Update Time: 2025-06-26

(2,5-difluoro-4-methylphenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (2,5-difluoro-4-methylphenyl)methylhydrazine
• EN300-1757552
• 2228699-55-4
• [(2,5-difluoro-4-methylphenyl)methyl]hydrazine

• Inchi： 1S/C8H10F2N2/c1-5-2-8(10)6(4-12-11)3-7(5)9/h2-3,12H,4,11H2,1H3
• InChI Key： VHGDULCLZMPOHC-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1CNN)F

Computed Properties

• Exact Mass: 172.08120465g/mol
• Monoisotopic Mass: 172.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38Ų

Additional information on (2,5-difluoro-4-methylphenyl)methylhydrazine

(2,5-Difluoro-4-methylphenyl)methylhydrazine: A Promising Compound in Medicinal Chemistry

(2,5-Difluoro-4-methylphenyl)methylhydrazine, with the chemical formula C₁₀H₁₁FN₂O and CAS No. 2228699-55-4, has emerged as a significant molecule in the field of medicinal chemistry. Its unique structural features, including the presence of difluoro and methyl substituents on the phenyl ring, along with the hydrazine functional group, position it as a valuable scaffold for drug discovery. Recent studies have highlighted its potential in modulating various biological targets, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

(2,5-Difluoro-4-methylphenyl)methylhydrazine is characterized by its aromatic ring system, which is substituted with two fluorine atoms at the 2 and 5 positions and a methyl group at the 4 position. This structural configuration contributes to its electronic properties, which are critical for its biological activity. The hydrazine moiety, a versatile functional group, is known to participate in multiple biochemical interactions, including hydrogen bonding and metal chelation, which are essential for its pharmacological effects.

Recent advancements in synthetic chemistry have enabled the efficient preparation of (2,5-Difluoro-4-methylphenyl)methylhydrazine. One notable method involves the reaction of 2,5-difluoro-4-methylbenzaldehyde with methylhydrazine under controlled conditions. This approach not only ensures high yield but also minimizes by-product formation, aligning with green chemistry principles. The optimization of reaction parameters, such as temperature, solvent, and catalyst selection, has been pivotal in achieving the desired product purity and structural integrity.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that (2,5-Difluoro-4-methylphenyl)methylhydrazine exhibits promising anti-inflammatory properties. In vitro studies using human macrophage cells revealed its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect was attributed to its interaction with the NF-κB signaling pathway, a key regulator of inflammatory responses. The findings suggest its potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antitumor activity of (2,5-Difluoro-4-methylphenyl)methylhydrazine. A 2022 study published in Cancer Research explored its efficacy against multidrug-resistant cancer cells. The compound was found to induce apoptosis in cancer cells through the modulation of Bcl-2 family proteins and the activation of caspase-3. Additionally, its ability to disrupt mitochondrial membrane potential further enhances its cytotoxic effects. These properties make it a candidate for further development in oncology.

The pharmacokinetic profile of (2,5-Difluoro-4-methylphenyl)methylhydrazine is another critical aspect under investigation. Preclinical studies have shown that the compound exhibits good solubility in aqueous media, which is advantageous for oral administration. Its metabolic stability in liver microsomes suggests that it may have a favorable half-life, reducing the frequency of dosing required. However, further studies are needed to confirm these findings in vivo.

Despite its promising properties, the development of (2,5-Difluoro-4-methylphenyl)methylhydrazine as a therapeutic agent faces several challenges. One of the primary concerns is the potential for off-target effects, which could lead to unintended biological responses. To address this, researchers are employing advanced computational models to predict its interactions with various proteins and cellular pathways. This approach helps in identifying potential liabilities and optimizing its chemical structure for improved specificity.

Moreover, the environmental impact of (2,5-Difluoro-4-methylphenyl)methylhydrazine is being evaluated to ensure its sustainability in pharmaceutical applications. Studies on its biodegradation and ecotoxicity are crucial for assessing its long-term viability. The use of environmentally friendly synthetic methods and the incorporation of biodegradable materials in its formulation are being explored to minimize its ecological footprint.

The versatility of (2,5-Difluoro-4-methylphenyl)methylhydrazine extends beyond its direct therapeutic applications. Its ability to form complexes with metal ions has led to its exploration in the development of contrast agents for medical imaging. Research in this area is still in its early stages, but preliminary results indicate its potential for enhancing the resolution and accuracy of diagnostic imaging techniques.

Collaborative efforts between academic institutions and pharmaceutical companies are playing a vital role in advancing the research on (2,5-Difluoro-4-methylphenyl)methylhydrazine. These partnerships facilitate the sharing of resources, expertise, and data, which are essential for overcoming the challenges associated with drug development. The establishment of specialized research centers focused on this compound is expected to accelerate its transition from the laboratory to clinical settings.

In conclusion, (2,5-Difluoro-4-methylphenyl)methylhydrazine represents a promising candidate in the quest for novel therapeutic agents. Its unique structural features and diverse biological activities make it a valuable molecule for further investigation. While challenges remain, ongoing research and collaborative efforts are paving the way for its potential application in the treatment of various diseases. As the field of medicinal chemistry continues to evolve, the role of (2,5-Difluoro-4-methylphenyl)methylhydrazine is likely to expand, contributing to the development of more effective and targeted therapies.

For more information on the latest developments in the study of (2,5-Difluoro-4-methylphenyl)methylhydrazine, researchers and industry professionals are encouraged to refer to recent publications in reputable scientific journals. These resources provide detailed insights into the compound's properties, applications, and future directions, supporting informed decision-making in drug discovery and development.